Cas no 63569-07-3 (Microhelenin C)

• Product name: Microhelenin C
• CAS No: 63569-07-3
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 1653643
• PubChem ID: 5281483

Microhelenin C Chemical and Physical Properties

Names and Identifiers

• (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl (2E)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (2E)-
• (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl (2E)-2-methyl
• [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] (E)-2-methylbut-2-enoate
• Microhelenin C
• 11,13-Dihydrohelenalin tiglate
• 6-O-Togoloyldihydrohelenalin
• (E)-(3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbut-2-enoate
• 11alpha,13-dihydrohelenalintiglinate
• C09509
• Q27107363
• 2-Butenoic acid, 2-me
• Tigloyl-dihydrohelenalin (Microhelenin C)
• HY-N7595
• 6-O-Tigloyl-11,13-dihydrohelenalin
• NS00093994
• MS-25325
• AC1NQYIL
• CHEBI:6927
• DTXSID101306767
• CHEMBL454838
• AKOS040760557
• CS-0134729
• 63569-07-3
• E80777
• 2-Butenoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (3S-(3alpha,3abeta,4betaE),4aalpha,7abeta,8beta,9abeta))-
• Brevelin A
• Thurberilin
• 6-Angeloylplenolin
• 6-O-Angeloylprenolin
• DA-75537

• Inchi： 1S/C20H26O5/c1-6-10(2)18(22)25-17-16-12(4)19(23)24-14(16)9-11(3)13-7-8-15(21)20(13,17)5/h6-8,11-14,16-17H,9H2,1-5H3/b10-6+/t11-,12+,13+,14-,16-,17+,20+/m1/s1
• InChI Key： KUPPZVXLWANEJJ-YFVRYKHXSA-N
• SMILES： O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(/C(=C(\[H])/C([H])([H])[H])/C([H])([H])[H])=O)=O)=O

Computed Properties

• Exact Mass: 346.17808
• Monoisotopic Mass: 346.17802393 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 2.3
• Molecular Weight: 346.4

Experimental Properties

• Color/Form: Powder
• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones